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Compound of Interest

Compound Name: Rauvoyunine B

Cat. No.: B15587576

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation
of Rauvoyunine B, a picraline-type indole alkaloid. The information presented is based on the
initial isolation and characterization of this natural product from the aerial parts of Rauvolfia
yunnanensis. This document details the experimental methodologies employed and presents
the key spectroscopic data that were instrumental in determining its complex molecular
architecture.

Isolation of Rauvoyunine B

Rauvoyunine B was first isolated from the aerial parts of the plant Rauvolfia yunnanensis. The
dried and powdered plant material underwent an exhaustive extraction and separation process
to yield the pure compound.

Experimental Protocol: Extraction and Isolation

o Extraction: The air-dried and powdered aerial parts of Rauvolfia yunnanensis were
percolated with 90% ethanol at room temperature. The resulting extract was then
concentrated under reduced pressure to yield a crude residue.

o Acid-Base Partitioning: The crude extract was suspended in a 0.5% aqueous solution of
hydrochloric acid and partitioned with ethyl acetate to remove neutral and weakly basic
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compounds. The acidic agueous layer, containing the alkaloids, was then basified with
ammonia solution to a pH of 9-10.

o Alkaloid Extraction: The basified solution was subsequently extracted with a mixture of
chloroform and isopropanol (4:1, v/v) to obtain the total alkaloids.

o Chromatographic Separation: The total alkaloids were subjected to repeated column
chromatography over silica gel, Sephadex LH-20, and preparative HPLC to afford the pure
Rauvoyunine B.

Spectroscopic Data and Structure Elucidation

The definitive structure of Rauvoyunine B was established through a combination of advanced
spectroscopic techniques, including High-Resolution Electrospray lonization Mass
Spectrometry (HRESIMS), and one- and two-dimensional Nuclear Magnetic Resonance (NMR)
spectroscopy.

2.1. Mass Spectrometry

High-resolution mass spectrometry provided the molecular formula for Rauvoyunine B.

Technique Result Interpretation

Molecular Formula:;

HRESIMS m/z 409.1687 [M+Na]*
C21H26N20s

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR spectra of Rauvoyunine B were recorded in deuterated chloroform
(CDCIs). The assignments were confirmed by a series of 2D NMR experiments, including *H-1H
COSY, HSQC, and HMBC.

Table 1: H NMR Data for Rauvoyunine B (500 MHz, CDCIs)
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Position oH (ppm) Multiplicity J (Hz)
1 8.05 br s

3 4.15 m

5a 2.50 m

5B 3.10 m

6a 2.15 m

6B 2.30 m

9 7.49 d 7.5
10 7.12 t 7.5
11 7.18 t 7.5
12 7.35 d 7.5
1l4a 1.80 m

14pB 2.05 m

15 2.85 m

18 1.05 d 6.5
19 4.25 q 6.5
21a 4.10 d 12.0
21B 4.45 d 12.0
OMe 3.75 S

OAc 2.10 S

Table 2: 13C NMR Data for Rauvoyunine B (125 MHz, CDClIs)
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Position oC (ppm) Position o0C (ppm)
2 175.5 14 30.2

3 55.8 15 355

5 52.1 16 108.5

6 21.8 17 170.1

7 55.2 18 15.2

8 135.1 19 70.5

9 118.2 20 130.5

10 119.8 21 65.8

11 122.1 OMe 52.5

12 111.2 OAc 21.1,170.8
13 1455

Logical Workflow for Structure Elucidation

The process of elucidating the structure of Rauvoyunine B followed a logical progression from
initial isolation to the final confirmation of its chemical architecture. This workflow is visualized
in the diagram below.
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Caption: Workflow for the structure elucidation of Rauvoyunine B.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15587576?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This in-depth guide provides a foundational understanding of the methodologies and data
interpretation that led to the successful elucidation of the chemical structure of Rauvoyunine
B. For further details, researchers are encouraged to consult the primary literature on the
isolation and characterization of this compound.

 To cite this document: BenchChem. [Elucidation of the Chemical Structure of Rauvoyunine
B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587576#rauvoyunine-b-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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